Cas no 2137838-83-4 ([2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine)

• Product Name: [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine
• CAS No: 2137838-83-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6475095
• PubChem ID: 165849651
• Update Time: 2025-05-21

[2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-734783
• 2137838-83-4
• [2-methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine
• [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine

• Inchi： 1S/C14H18N2O/c1-9(2)12-6-4-5-10-7-11(8-15)14(17-3)16-13(10)12/h4-7,9H,8,15H2,1-3H3
• InChI Key： OFANFHHYTCRPPI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CN)C=C2C=CC=C(C2=N1)C(C)C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine

Professional Introduction to [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine (CAS No. 2137838-83-4)

[2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137838-83-4, belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a methoxy group at the 2-position and an isopropyl substituent at the 8-position of the quinoline core, along with a methylamine side chain, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine have been subjects of extensive research due to its potential applications in drug discovery. The compound's quinoline scaffold is a privileged structure in medicinal chemistry, often exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The methoxy group at the 2-position can influence the electronic properties of the quinoline ring, while the isopropyl group at the 8-position can affect the molecule's solubility and metabolic stability. The introduction of a methylamine side chain at the 3-position further diversifies its pharmacophoric features, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of quinoline derivatives in developing novel therapeutic agents. For instance, modifications at the 2-, 5-, and 8-positions of the quinoline core have been shown to enhance binding affinity to biological targets such as enzymes and receptors. In particular, [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine has been investigated for its potential role in modulating pathways associated with neurological disorders. Preliminary in vitro studies suggest that this compound may exhibit neuroprotective effects by interacting with specific neurotransmitter receptors and ion channels.

The pharmacokinetic profile of [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine is another critical aspect that has been explored. The presence of polar functional groups like the methoxy and amino groups enhances water solubility, which is crucial for oral bioavailability. Additionally, metabolic stability studies indicate that this compound undergoes moderate biotransformation in vitro, suggesting a potential for active metabolites that could contribute to its therapeutic effects. These findings are essential for optimizing drug formulations and predicting clinical outcomes.

In vivo studies have provided further insights into the biological activity of [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine. Animal models have shown that this compound can cross the blood-brain barrier, raising hopes for its use in treating central nervous system disorders. Moreover, its ability to modulate inflammatory responses has been observed in preclinical trials, indicating potential applications in chronic inflammatory diseases. These results underscore the compound's promise as a lead molecule for drug development.

The synthetic route to [2-Methoxy-8-(propan-2-yl)quinolin-3-yl]methanamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the quinoline core, followed by functional group interconversions to introduce the methoxy and isopropyl substituents. Nucleophilic substitution reactions are then employed to attach the methylamine side chain at the 3-position. Advanced spectroscopic techniques such as NMR and mass spectrometry are crucial for confirming structural integrity throughout the synthesis process.

Future research directions for [2-Methoxy-8-(propan-2-y)lquinolin -3 -y l)methanamine include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be essential for designing more effective derivatives with improved pharmacological profiles. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions and optimize lead compounds before moving into costly experimental trials.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. [2-Methoxy -8-(propan -2 -y l)quinolin -3 -y l)methanamine serves as an excellent example of how structural modifications can lead to compounds with significant therapeutic potential. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in addressing unmet medical needs across various disease areas.